molecular formula C24H16ClFN2O2S B11415287 3-(3-chloro-4-fluorophenyl)-1-(2-methylbenzyl)[1]benzothieno[3,2-d]pyrimidine-2,4(1H,3H)-dione

3-(3-chloro-4-fluorophenyl)-1-(2-methylbenzyl)[1]benzothieno[3,2-d]pyrimidine-2,4(1H,3H)-dione

Cat. No.: B11415287
M. Wt: 450.9 g/mol
InChI Key: GUHZULJGIXPBOV-UHFFFAOYSA-N
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Description

The compound 3-(3-chloro-4-fluorophenyl)-1-(2-methylbenzyl)[1]benzothieno[3,2-d]pyrimidine-2,4(1H,3H)-dione features a benzothieno[3,2-d]pyrimidine-2,4-dione core substituted with a 3-chloro-4-fluorophenyl group at position 3 and a 2-methylbenzyl group at position 1. Pyrimidine-2,4-dione derivatives are biologically significant, serving as herbicides, antiviral agents (e.g., AZT), and anticancer compounds due to their ability to interfere with nucleotide metabolism and enzyme inhibition . The benzothieno ring system in this compound may enhance aromatic stacking interactions with biological targets, while the halogenated aryl and methylbenzyl substituents likely modulate solubility, metabolic stability, and target binding affinity.

Properties

Molecular Formula

C24H16ClFN2O2S

Molecular Weight

450.9 g/mol

IUPAC Name

3-(3-chloro-4-fluorophenyl)-1-[(2-methylphenyl)methyl]-[1]benzothiolo[3,2-d]pyrimidine-2,4-dione

InChI

InChI=1S/C24H16ClFN2O2S/c1-14-6-2-3-7-15(14)13-27-21-17-8-4-5-9-20(17)31-22(21)23(29)28(24(27)30)16-10-11-19(26)18(25)12-16/h2-12H,13H2,1H3

InChI Key

GUHZULJGIXPBOV-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=CC=C1CN2C3=C(C(=O)N(C2=O)C4=CC(=C(C=C4)F)Cl)SC5=CC=CC=C53

Origin of Product

United States

Biological Activity

The compound 3-(3-chloro-4-fluorophenyl)-1-(2-methylbenzyl)benzothieno[3,2-d]pyrimidine-2,4(1H,3H)-dione is a heterocyclic organic molecule that has garnered attention for its potential biological activities. Its structure incorporates various functional groups that may influence its interaction with biological systems. This article reviews the biological activity of this compound, focusing on its inhibitory effects on specific enzymes and potential therapeutic applications.

  • Molecular Formula : C23H13ClF2N2O2S
  • Molecular Weight : 454.9 g/mol
  • Purity : Typically 95% .

Recent studies have indicated that compounds containing the 3-chloro-4-fluorophenyl moiety exhibit significant inhibitory activity against tyrosinase enzymes, which are critical in melanin production. Tyrosinase inhibition is particularly relevant in conditions such as hyperpigmentation and melanoma.

Case Study: Tyrosinase Inhibition

A study published in 2023 demonstrated that derivatives of the compound containing the 3-chloro-4-fluorophenyl fragment showed improved inhibitory effects against tyrosinase from Agaricus bisporus (AbTYR). The IC50 values for these derivatives ranged from 0.19 to 1.72 μM, indicating potent enzyme inhibition compared to traditional inhibitors like kojic acid (KA), which has an IC50 of 17.76 μM .

Table of Inhibitory Activities

CompoundIC50 (μM)Reference Compound
Compound 1d0.19 ± 0.02Kojic Acid (17.76 ± 0.18)
Compound 2c1.73 ± 0.03-
Compound 3b1.38 ± 0.01-
Compound 4f2.96 ± 0.34-
Compound 4g26.02 ± 2.63-
Compound 4h183.46 ± 6.12-

Structure-Activity Relationship (SAR)

The presence of the chlorine atom at the para position relative to the fluorine atom significantly enhances the binding affinity and inhibitory potency of these compounds against tyrosinase . The structural modifications made to the benzothieno[3,2-d]pyrimidine core also play a crucial role in determining the biological activity.

Pharmacological Implications

Given its potent inhibitory action on tyrosinase, this compound may have potential applications in treating skin disorders related to excessive melanin production, such as melasma or age spots. Furthermore, its unique structure suggests that it could be explored for additional pharmacological activities beyond enzyme inhibition.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Modifications and Activity Trends

Table 1: Key Structural and Functional Comparisons
Compound Name Core Structure R1 (Position 3) R2 (Position 1) Notable Properties/Activities Reference
Target Compound Benzothieno[3,2-d]pyrimidine 3-Cl-4-F-phenyl 2-methylbenzyl Presumed kinase inhibition (structural inference) -
3-(3-Chloro-4-fluorophenyl)-1-(4-fluorobenzyl)[1]benzothieno[3,2-d]pyrimidine-2,4-dione Benzothieno[3,2-d]pyrimidine 3-Cl-4-F-phenyl 4-fluorobenzyl Potential enhanced metabolic stability
6-(trans-4-Phenylcyclohexyl)-5-{[3-(trifluoromethyl)phenyl]methyl}pyrimidine-2,4-dione (miricorilant) Pyrimidine-2,4-dione trans-4-phenylcyclohexyl 3-(CF3)phenylmethyl Clinical development for metabolic disorders
3-(((2,6-Dichloro-4-methoxyphenyl)(2,4-dichlorophenyl)methoxy)methyl)-pyrimidine-2,4-dione (Compound 67) Pyrimidine-2,4-dione Dichloro-methoxybenzyl Complex glycosidic chain DPAGT1 inhibition (antifungal/anticancer)
1-(4-tert-Butylbenzyl)pyrimidine-2,4-dione Pyrimidine-2,4-dione - 4-tert-butylbenzyl Herbicidal applications

Key Observations

Substitution at Position 1: The target compound’s 2-methylbenzyl group (vs. The 4-fluorobenzyl analog may exhibit higher lipophilicity, influencing membrane permeability. Miricorilant () substitutes position 1 with a trifluoromethylphenylmethyl group, which enhances metabolic stability due to the electron-withdrawing CF3 group.

Substitution at Position 3: The 3-chloro-4-fluorophenyl group in the target compound provides dual halogenation, likely enhancing electrophilic interactions with target proteins.

Core Modifications: The benzothieno[3,2-d]pyrimidine core in the target compound differs from simpler pyrimidine-2,4-diones (e.g., ). The fused benzothieno ring increases aromatic surface area, which may improve DNA intercalation or kinase inhibition compared to non-fused analogs.

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